![molecular formula C22H26N4O4 B2533643 N-(2-ethoxyphenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide CAS No. 902924-95-2](/img/structure/B2533643.png)
N-(2-ethoxyphenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacokinetics and Metabolism
- The study of acetaminophen metabolism, as determined by high-resolution liquid chromatography, reveals insights into how related compounds are metabolized in the human body. Understanding the metabolic pathways, including glucuronidation and sulfation processes, is critical for assessing the pharmacokinetics and potential toxicities of novel compounds (Mrochek, Katz, Christie, & Dinsmore, 1974).
Therapeutic Applications and Safety
- Investigations into the therapeutic applications and safety profiles of compounds like acetaminophen highlight the importance of dosage, efficacy, and side effects. This research can provide a blueprint for evaluating new pharmaceuticals, emphasizing the need for balanced therapeutic efficacy against potential risks (Leonis et al., 2013).
Molecular Mechanisms of Action
- The study of the mechanisms of action of drugs, such as the selective inhibition of cyclooxygenase by paracetamol, and its effects on various physiological systems, like the closure of the patent ductus arteriosus, provides a basis for understanding how similar compounds might interact with biological targets. This knowledge aids in the design and development of drugs with specific actions and minimal side effects (Cinteză, Ungureanu, Bălgrădean, & Nicolescu, 2018).
Drug Interactions and Toxicology
- Research on drug interactions and the toxicological profiles of medications like acetaminophen underscores the significance of understanding the interactions between new compounds and biological systems or other drugs. This area of study is crucial for identifying potential adverse effects and mitigating risks associated with drug therapy (Andringa, Bajt, Jaeschke, & Bailey, 2008).
Environmental and Endocrine Disruptors
- The identification of endocrine-disrupting activities in compounds like alkylphenols and their presence in human tissues highlights the environmental impact and health risks associated with chemical exposure. Research in this area informs the development of safer pharmaceuticals and chemicals with reduced environmental persistence and toxicity (Lopez-Espinosa et al., 2009).
Mechanism of Action
Target of Action
This involves identifying the primary biological targets (such as proteins, DNA, RNA) that the compound interacts with in the body. These targets are usually identified through a combination of experimental techniques and computational predictions .
Mode of Action
This refers to how the compound interacts with its targets at the molecular level. It could involve binding to a specific site on a protein, inhibiting an enzyme, or interacting with DNA or RNA molecules. The mode of action is typically studied using techniques like X-ray crystallography, NMR spectroscopy, or molecular dynamics simulations .
Biochemical Pathways
The compound’s effects on biochemical pathways are studied. This involves looking at how the interaction of the compound with its target affects the function of that target and the downstream effects on various biochemical pathways .
Pharmacokinetics
This involves studying the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound. These properties determine how the compound is absorbed into the body, how it is distributed to different tissues, how it is metabolized, and how it is excreted from the body .
Result of Action
This involves studying the molecular and cellular effects of the compound’s action. This could involve looking at changes in gene expression, protein activity, or cellular processes as a result of the compound’s interaction with its target .
Action Environment
This involves studying how various environmental factors (such as pH, temperature, presence of other molecules) influence the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[3-(3-methylbutyl)-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O4/c1-4-30-18-10-6-5-9-17(18)24-19(27)14-26-20-16(8-7-12-23-20)21(28)25(22(26)29)13-11-15(2)3/h5-10,12,15H,4,11,13-14H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOJPFXHOQPMADU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CCC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.